Cas no 132537-43-0 (3-(Trifluoromethyl)pyridazine)

3-(Trifluoromethyl)pyridazine is a fluorinated heterocyclic compound featuring a pyridazine core substituted with a trifluoromethyl group at the 3-position. This structure imparts unique electronic and steric properties, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The trifluoromethyl group enhances lipophilicity and metabolic stability, improving bioavailability in active compounds. Its electron-withdrawing nature also facilitates selective functionalization reactions, enabling precise derivatization. The compound’s rigid aromatic framework contributes to its utility in designing bioactive molecules, particularly in medicinal chemistry for targeting enzyme inhibition or receptor modulation. High purity grades are available to ensure reproducibility in research and industrial applications.
3-(Trifluoromethyl)pyridazine structure
3-(Trifluoromethyl)pyridazine structure
Product Name:3-(Trifluoromethyl)pyridazine
CAS No:132537-43-0
MF:C5H3F3N2
MW:148.085931062698
MDL:MFCD16140190
CID:2602576
PubChem ID:329765481
Update Time:2025-07-19

3-(Trifluoromethyl)pyridazine Chemical and Physical Properties

Names and Identifiers

    • 3-(Trifluoromethyl)pyridazine
    • MS-20211
    • 3-(Trifluoromethyl)pyridazine, 97%
    • 132537-43-0
    • SCHEMBL3294660
    • MFCD16140190
    • CS-0444633
    • Pyridazine, 3-(trifluoromethyl)-
    • AKOS005258368
    • CUZRLRPPDYGBNO-UHFFFAOYSA-N
    • STL555203
    • VVQHIHPZHJQYEY-UHFFFAOYSA-N
    • BBL101407
    • MDL: MFCD16140190
    • Inchi: 1S/C5H3F3N2/c6-5(7,8)4-2-1-3-9-10-4/h1-3H
    • InChI Key: VVQHIHPZHJQYEY-UHFFFAOYSA-N
    • SMILES: FC(C1=CC=CN=N1)(F)F

Computed Properties

  • Exact Mass: 148.02483259g/mol
  • Monoisotopic Mass: 148.02483259g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 112
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.2
  • Topological Polar Surface Area: 25.8Ų

Experimental Properties

  • Melting Point: 30-35 °C
  • Flash Point: Degrees Fahrenheit:204.8°F
    Degrees Celsius:96°C

3-(Trifluoromethyl)pyridazine Security Information

  • Symbol: GHS06
  • Signal Word:Danger
  • Hazard Statement: H301-H319
  • Warning Statement: P301+P310-P305+P351+P338
  • Hazardous Material transportation number:UN 2811 6.1 / PGIII
  • WGK Germany:3
  • Hazard Category Code: 25-36
  • Safety Instruction: 26-45
  • Hazardous Material Identification: T
  • Storage Condition:2-8°C

3-(Trifluoromethyl)pyridazine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
T897678-50mg
3-(Trifluoromethyl)pyridazine
132537-43-0
50mg
$ 70.00 2022-06-02
TRC
T897678-100mg
3-(Trifluoromethyl)pyridazine
132537-43-0
100mg
$ 95.00 2022-06-02
TRC
T897678-500mg
3-(Trifluoromethyl)pyridazine
132537-43-0
500mg
$ 365.00 2022-06-02
Apollo Scientific
PC520717-1g
3-(Trifluoromethyl)pyridazine
132537-43-0 97%
1g
£192.00 2023-09-01
Apollo Scientific
PC520717-5g
3-(Trifluoromethyl)pyridazine
132537-43-0 97%
5g
£760.00 2023-09-01
Apollo Scientific
PC520717-10g
3-(Trifluoromethyl)pyridazine
132537-43-0 97%
10g
£1040.00 2023-09-01
abcr
AB546596-1 g
3-(Trifluoromethyl)pyridazine; .
132537-43-0
1g
€192.00 2023-07-11
abcr
AB546596-5 g
3-(Trifluoromethyl)pyridazine; .
132537-43-0
5g
€760.00 2023-07-11
XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd.
741280-500MG
3-(Trifluoromethyl)pyridazine
132537-43-0 97%
500MG
1158.17 2021-05-17
eNovation Chemicals LLC
Y1233725-250mg
Pyridazine, 3-(trifluoromethyl)-
132537-43-0 98%
250mg
$260 2024-06-06
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